Cas no 61684-05-7 (1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)-)

1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)- structure
61684-05-7 structure
Product Name:1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)-
CAS No:61684-05-7
MF:C11H13NO4
MW:223.225223302841
CID:470151
PubChem ID:71393427
Update Time:2025-04-19

1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 4,5-dimethyl-2-(4-nitrophenyl)-
    • 4,5-dimethyl-2-(4-nitrophenyl)-1,3-dioxolane
    • 61684-05-7
    • DTXSID60815192
    • Inchi: 1S/C11H13NO4/c1-7-8(2)16-11(15-7)9-3-5-10(6-4-9)12(13)14/h3-8,11H,1-2H3
    • InChI Key: NVHZQMQKESVYMO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])OC(C)C1C

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
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